Cas no 338423-61-3 (4-Chloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide)

4-Chloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide is a structurally complex sulfonamide derivative featuring a benzimidazole core with chloro and methylbenzyl substituents. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. Its benzenesulfonamide moiety enhances binding affinity, while the substituted benzimidazole framework contributes to metabolic stability. The presence of chloro and methyl groups may improve lipophilicity and selectivity in biological systems. This compound is suited for research applications in medicinal chemistry, where precise structural modifications are critical for optimizing pharmacological properties. Handling requires standard precautions for sulfonamide derivatives.

4-Chloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide structure

338423-61-3 structure

Product Name:4-Chloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide

CAS No:338423-61-3

MF:C₂₃H₂₂ClN₃O₂S

MW:439.957683086395

CID:5025921

Update Time:2025-05-28

4-Chloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- Oprea1_130839
- 4-chloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide
- 4-chloro-N-{5,6-dimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-yl}benzene-1-sulfonamide
- 4-Chloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide
- Inchi： 1S/C23H22ClN3O2S/c1-15-5-4-6-18(11-15)13-27-14-25-23-21(27)12-16(2)17(3)22(23)26-30(28,29)20-9-7-19(24)8-10-20/h4-12,14,26H,13H2,1-3H3
- InChI Key： FVBRMFMJFIDINY-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)S(NC1=C(C)C(C)=CC2=C1N=CN2CC1C=CC=C(C)C=1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 30
Rotatable Bond Count: 5
Complexity: 676
XLogP3: 5.3
Topological Polar Surface Area: 72.4

4-Chloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1614329-1mg	4-Chloro-N-(5,6-dimethyl-1-(3-methylbenzyl)-1H-benzo[d]imidazol-4-yl)benzenesulfonamide	338423-61-3	98%	1mg	￥535.00	2024-05-18